2-phenoxy-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)propanamide

• IUPAC Name: 2-phenoxy-N-[(2-thiophen-3-ylpyridin-4-yl)methyl]propanamide
• InChI: InChI=1S/C19H18N2O2S/c1-14(23-17-5-3-2-4-6-17)19(22)21-12-15-7-9-20-18(11-15)16-8-10-24-13-16/h2-11,13-14H,12H2,1H3,(H,21,22)
• InChI Key: QBNMTDCODBMQDS-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC(=NC=C1)C2=CSC=C2)OC3=CC=CC=C3
• Molecular Formula: C19H18N2O2S
• Molecular Weight: 338.4 g/mol

Description

2-phenoxy-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)propanamide, also known as PTP1B inhibitor, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the treatment of various diseases.

Scientific Research Applications

Bioactive Constituents and Antimicrobial Activity

Studies on marine algae and other natural sources have led to the identification of various bioactive constituents, such as methyl 2-[propanamide-2'-methoxycarbonyl] benzoate, exhibiting chymotrypsin inhibitory activity and antimicrobial properties against Escherichia coli and Shigella boydii (Atta-ur-rahman et al., 1997). Such studies underscore the potential of structurally complex compounds in medicinal chemistry and drug discovery.

Gastric Acid Antisecretory Activity

Compounds with specific functional groups have been synthesized and evaluated for their gastric acid antisecretory activity. For example, N-[3-(3-(Piperidinomethyl)phenoxy)propyl]butanamides, which share a resemblance in functional grouping with the query compound, showed promising results in reducing histamine-induced gastric acid secretion (I. Ueda et al., 1991). This highlights the compound's potential application in treating gastric-related disorders.

Synthesis and Chemical Transformations

Research into the synthesis of complex molecules, such as 3-[(4-Chloro-phenyl) oxiranyl]thiophen-2-yl-propanone, provides insight into methodologies that could be applied to synthesize and modify compounds like "2-phenoxy-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)propanamide" (H. Sayed & M. A. Ali, 2007). Such synthetic strategies are crucial for developing new drugs and materials with tailored properties.

Structural Analysis and Insecticidal Properties

The crystal structure analysis of compounds, such as pyriproxyfen, a juvenile hormone mimic and insecticide, provides valuable information on the molecular conformation and potential interactions in biological systems (Gihaeng Kang et al., 2015). Understanding the structural aspects of similar compounds can aid in designing more effective and selective agents for various applications.

Mechanism of Action

Target of Action

Compounds with similar structures have been reported to exhibit significant activity againstMycobacterium tuberculosis H37Ra , suggesting potential anti-tubercular activity.

Mode of Action

It is likely that the compound interacts with its targets in a manner similar to other anti-tubercular agents, potentially inhibiting essential biochemical processes within the mycobacterium tuberculosis cells .

Biochemical Pathways

Given its potential anti-tubercular activity, it may interfere with the metabolic pathways of mycobacterium tuberculosis, leading to the inhibition of bacterial growth .

Result of Action

Based on its potential anti-tubercular activity, it may lead to the inhibition of mycobacterium tuberculosis growth, thereby potentially contributing to the treatment of tuberculosis .